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Compound of Interest

Compound Name: LOC14

Cat. No.: B1674999 Get Quote

Essential Safety and Handling Guide for LOC14
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

LOC14 (CAS No. 877963-94-5), a potent protein disulfide isomerase (PDI) inhibitor. Adherence

to these procedures is vital for ensuring laboratory safety and maintaining experimental

integrity.

Personal Protective Equipment (PPE)
Given the nature of LOC14 as a bioactive small molecule, a comprehensive approach to

personal protection is mandatory. The following table summarizes the required PPE for

handling LOC14 in a laboratory setting.
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PPE Category Minimum Requirement
Specifications and Use

Cases

Eye and Face Protection
Safety glasses with side

shields

Must be worn at all times when

in the vicinity of LOC14. For

procedures with a risk of

splashing, a full-face shield

over safety glasses is required.

Hand Protection Nitrile gloves

Select gloves that are resistant

to the solvents being used with

LOC14 (e.g., DMSO, ethanol).

Check for breakthrough times

and degradation data from the

glove manufacturer. Discard

and replace gloves

immediately upon

contamination.

Body Protection Laboratory coat

A standard laboratory coat is

required. For procedures with

a higher risk of contamination,

a chemically resistant apron

over the lab coat is

recommended.

Respiratory Protection Not generally required

If there is a potential for

aerosolization of LOC14, work

should be conducted in a

certified chemical fume hood.

In the absence of a fume hood,

a NIOSH-approved respirator

may be necessary based on a

risk assessment.

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintain the stability of LOC14 and to prevent

accidental exposure.
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Storage:

Short-term (powder): Store at -20°C.

Long-term (powder): Store at -80°C for up to 3 years.[1]

In solvent: Aliquot stock solutions and store at -80°C for up to one year.[1] Avoid repeated

freeze-thaw cycles.[1]

Handling:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by ensuring it is clean and uncluttered.

Weighing: If working with the powdered form, weigh the required amount in a chemical fume

hood to minimize inhalation risk.

Dissolving: LOC14 is soluble in DMSO (up to 50 mg/mL) and Ethanol (up to 19 mg/mL).[1]

When preparing solutions, add the solvent to the vial containing the powdered LOC14 and

vortex until fully dissolved.

Use in Experiments: When adding LOC14 to experimental setups, use appropriate precision

dispensing tools to avoid splashes and spills.

Post-handling: After handling, decontaminate the work area with an appropriate solvent (e.g.,

70% ethanol). Remove and dispose of PPE as outlined in the disposal plan. Wash hands

thoroughly with soap and water.

Disposal Plan
All materials contaminated with LOC14 must be treated as hazardous chemical waste.

Solid Waste: This includes contaminated gloves, bench paper, pipette tips, and empty vials.

Place all solid waste in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused or contaminated solutions of LOC14 should be collected in a sealed,

labeled hazardous waste container. Do not pour LOC14 solutions down the drain.
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Disposal Vendor: All hazardous waste must be disposed of through a licensed and certified

chemical waste disposal vendor in accordance with local, state, and federal regulations.

Emergency Procedures
In the event of an emergency involving LOC14, follow these procedures immediately.

Emergency Situation Immediate Action

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek immediate

medical attention.

Skin Contact

Remove contaminated clothing and wash the

affected area thoroughly with soap and water for

at least 15 minutes. Seek medical attention if

irritation develops.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, begin artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill

Evacuate the immediate area. Wear appropriate

PPE, including respiratory protection if

necessary. Absorb the spill with an inert material

(e.g., vermiculite, sand) and place it in a sealed

container for hazardous waste disposal.

Ventilate the area and wash the spill site after

material pickup is complete.

Experimental Workflow for Handling LOC14
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The following diagram illustrates the standard operational workflow for handling LOC14 in a

research laboratory setting.

Standard Operating Procedure for LOC14
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Emergency Response

Don Appropriate PPE
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Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the safe handling of LOC14.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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